![molecular formula C13H10F3N3O4S B256608 4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide](/img/structure/B256608.png)
4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide
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Overview
Description
4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a sulfonamide derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The mechanism of action of 4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme involved in the regulation of acid-base balance in the body. It has also been shown to induce apoptosis in cancer cells, which could make it a valuable tool for cancer research.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide in lab experiments is its ability to inhibit the activity of carbonic anhydrase, which makes it a valuable tool for researchers studying enzyme inhibition. However, one limitation of this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.
Future Directions
There are several potential future directions for research on 4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide. One area of focus could be on further elucidating the mechanism of action of this compound, which could lead to the development of more effective treatments for a range of diseases. Another area of focus could be on developing more efficient synthesis methods for this compound, which could make it more widely available for research purposes. Additionally, researchers could explore the potential use of this compound in combination with other drugs, which could lead to the development of more effective treatments for a range of diseases.
Synthesis Methods
The synthesis of 4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide is a complex process that involves several steps. The first step is the nitration of 2-trifluoromethyl-4-nitroaniline to produce 2-nitro-4-trifluoromethylaniline. This compound is then reacted with benzenesulfonyl chloride to produce the final product.
Scientific Research Applications
4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide has a wide range of potential applications in scientific research. It has been shown to have activity against a variety of enzymes, including carbonic anhydrase, which makes it a valuable tool for researchers studying enzyme inhibition. It has also been studied for its potential use as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
Molecular Formula |
C13H10F3N3O4S |
---|---|
Molecular Weight |
361.3 g/mol |
IUPAC Name |
4-amino-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide |
InChI |
InChI=1S/C13H10F3N3O4S/c14-13(15,16)8-1-6-11(12(7-8)19(20)21)18-24(22,23)10-4-2-9(17)3-5-10/h1-7,18H,17H2 |
InChI Key |
VMOYFKVYDOEGOU-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] |
Origin of Product |
United States |
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